![molecular formula C15H13ClF2N2O3S B4460205 2-chloro-N-(2,4-difluorophenyl)-5-[methyl(methylsulfonyl)amino]benzamide](/img/structure/B4460205.png)
2-chloro-N-(2,4-difluorophenyl)-5-[methyl(methylsulfonyl)amino]benzamide
Overview
Description
2-chloro-N-(2,4-difluorophenyl)-5-[methyl(methylsulfonyl)amino]benzamide is a chemical compound with potential applications in scientific research. It belongs to the class of sulfonamide drugs and has been studied for its potential use in cancer treatment.
Mechanism of Action
The exact mechanism of action of 2-chloro-N-(2,4-difluorophenyl)-5-[methyl(methylsulfonyl)amino]benzamide is not fully understood. However, it is believed to work by inhibiting the activity of an enzyme called PARP-1, which is involved in DNA repair. By inhibiting PARP-1, the compound may prevent cancer cells from repairing DNA damage, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-(2,4-difluorophenyl)-5-[methyl(methylsulfonyl)amino]benzamide can induce apoptosis (programmed cell death) in cancer cells. Additionally, it has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. The compound has also been shown to have low toxicity in normal cells, indicating its potential as a cancer treatment with minimal side effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-N-(2,4-difluorophenyl)-5-[methyl(methylsulfonyl)amino]benzamide in lab experiments is its specificity for cancer cells. This allows for targeted treatment and minimal damage to normal cells. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its use in cancer treatment.
Future Directions
There are several future directions for the study of 2-chloro-N-(2,4-difluorophenyl)-5-[methyl(methylsulfonyl)amino]benzamide. One direction is to further investigate its mechanism of action and identify potential targets for combination therapy. Another direction is to study its effectiveness in other types of cancer, such as lung and colon cancer. Additionally, the compound could be studied for its potential use in other diseases, such as autoimmune disorders and neurodegenerative diseases.
Scientific Research Applications
2-chloro-N-(2,4-difluorophenyl)-5-[methyl(methylsulfonyl)amino]benzamide has been studied for its potential use as a cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, particularly in breast cancer and leukemia. Additionally, it has been studied for its potential use in combination with other cancer drugs to enhance their effectiveness.
properties
IUPAC Name |
2-chloro-N-(2,4-difluorophenyl)-5-[methyl(methylsulfonyl)amino]benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClF2N2O3S/c1-20(24(2,22)23)10-4-5-12(16)11(8-10)15(21)19-14-6-3-9(17)7-13(14)18/h3-8H,1-2H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOBFBDBFWNIARG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC(=C(C=C1)Cl)C(=O)NC2=C(C=C(C=C2)F)F)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClF2N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-chlorophenyl)-3-[methyl(methylsulfonyl)amino]benzamide](/img/structure/B4460124.png)
![1-(4-methylbenzyl)-4-[(2-methyl-1,3-thiazol-4-yl)carbonyl]piperazin-2-one](/img/structure/B4460141.png)
![N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-4-methoxybenzamide](/img/structure/B4460153.png)
![4-methyl-N-(2-{[6-(1H-pyrazol-1-yl)-3-pyridazinyl]amino}ethyl)benzenesulfonamide](/img/structure/B4460158.png)
![6-methyl-4-{[4-(2-pyridinyl)-1-piperazinyl]methyl}-2H-chromen-2-one](/img/structure/B4460164.png)
![7-(4-ethoxyphenyl)-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one](/img/structure/B4460199.png)
![N-{[6-(1,3-benzodioxol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-N-ethylethanamine](/img/structure/B4460203.png)
![N~2~-(methylsulfonyl)-N~1~-(2-pyridinylmethyl)-N~2~-[4-(trifluoromethyl)phenyl]glycinamide](/img/structure/B4460211.png)